Cas no 39718-84-8 (2-[4-(methylamino)phenyl]propanoic acid)

• Product Name: 2-[4-(methylamino)phenyl]propanoic acid
• CAS No: 39718-84-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1510959
• PubChem ID: 217827
• Update Time: 2025-04-21

2-[4-(methylamino)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(methylamino)phenyl]propanoic acid
• DTXSID00960312
• Acide (methylamino-4 phenyl)-2 propionique
• 2-(p-Methylaminophenyl)propionic acid
• Acide (methylamino-4 phenyl)-2 propionique [French]
• 2-(4-Methylaminophenyl)propionic acid
• Propionic acid, 2-(4-methylaminophenyl)-
• SCHEMBL693789
• BRN 2365550
• 39718-84-8

• Inchi： 1S/C10H13NO2/c1-7(10(12)13)8-3-5-9(11-2)6-4-8/h3-7,11H,1-2H3,(H,12,13)
• InChI Key： FKTLVBYIMDFYNR-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(=CC=1)NC)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33